Cas no 76151-66-1 (Benzothiazole, 2-[[(2,4-dinitrophenyl)methyl]sulfonyl]-)
76151-66-1 structure
Product Name:Benzothiazole, 2-[[(2,4-dinitrophenyl)methyl]sulfonyl]-
CAS No:76151-66-1
MF:C14H9N3O6S2
MW:379.367760419846
CID:538250
PubChem ID:12630365
Update Time:2025-04-19
Benzothiazole, 2-[[(2,4-dinitrophenyl)methyl]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole, 2-[[(2,4-dinitrophenyl)methyl]sulfonyl]-
- 2-[(2,4-dinitrophenyl)methylsulfonyl]-1,3-benzothiazole
- 2-[(2,4-Dinitrophenyl)methanesulfonyl]-1,3-benzothiazole
- DTXSID70504969
- 76151-66-1
-
- Inchi: 1S/C14H9N3O6S2/c18-16(19)10-6-5-9(12(7-10)17(20)21)8-25(22,23)14-15-11-3-1-2-4-13(11)24-14/h1-7H,8H2
- InChI Key: GXJUFAGQVNYNAK-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2S1)(CC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 378.99337
- Monoisotopic Mass: 378.99327736g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 626
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 175Ų
Experimental Properties
- PSA: 133.31
Benzothiazole, 2-[[(2,4-dinitrophenyl)methyl]sulfonyl]- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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